Cas no 956086-95-6 (2-Mercaptopyrimidine-4,6-diol)

• Product Name: 2-Mercaptopyrimidine-4,6-diol
• CAS No: 956086-95-6
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 855213
• PubChem ID: 1268265
• Update Time: 2025-04-19

2-Mercaptopyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptopyrimidine-4,6-diol
• AC-28083
• 4,6-dihydroxy-2-mercapto-pyrimidine
• BDBM50298786
• A858985
• AKOS006229437
• CS-M1811
• 956086-95-6
• 6-hydroxy-2-thiouracil
• NSC-266155
• AC-10774
• T0192
• CS-0313773
• STUQITWXBMZUGY-UHFFFAOYSA-N
• BDBM50495388
• 2-mercapto-4,6-dihydroxy-pyrimidine
• T2834
• 2171459-69-9
• 2-sulfanylpyrimidine-4,6-diol
• SCHEMBL97719
• 5658-01-5
• SCHEMBL11729920
• CHEMBL1650611
• FT-0687943
• BCP12560
• SCHEMBL17382471
• NSC266155
• 2-mercapto-4,6-pyrimidinediol
• 4,6-Dihydroxypyrimidine-2-thiol
• 4,6-Dihydroxy-2-mercaptopyrimidine

• Inchi： 1S/C4H4N2O2S/c7-2-1-3(8)6-4(9)5-2/h1H,(H3,5,6,7,8,9)
• InChI Key： STUQITWXBMZUGY-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(N1)O)=O

Computed Properties

• Exact Mass: 143.99900
• Monoisotopic Mass: 143.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 105.04000
• LogP: 0.17650

2-Mercaptopyrimidine-4,6-diol Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines